Cas no 217176-82-4 (Hexanoic acid, 6-5-(dimethylamino)-1-naphthalenylsulfonylamino-, 2,5-dioxo-1-pyrrolidinyl ester)

• Product Name: Hexanoic acid, 6-5-(dimethylamino)-1-naphthalenylsulfonylamino-, 2,5-dioxo-1-pyrrolidinyl ester
• CAS No: 217176-82-4
• MF: C₂₂H₂₇N₃O₆S
• MW: 461.531284570694
• CID: 1403927
• PubChem ID: 12189202
• Update Time: 2025-07-08

Hexanoic acid, 6-5-(dimethylamino)-1-naphthalenylsulfonylamino-, 2,5-dioxo-1-pyrrolidinyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonamide,5-(dimethylamino)-N-[6-[(2,5-dioxo-1-pyrrolidinyl)oxy]-6-oxohexyl]-
• 217176-82-4
• A1-06648
• HY-D1645
• AKOS037655019
• DANSYL-X, SE
• CS-0608616
• SCHEMBL1994917
• Hexanoic acid, 6-[[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]amino]-, 2,5-dioxo-1-pyrrolidinyl ester
• MS-21774
• (2,5-dioxopyrrolidin-1-yl) 6-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]hexanoate
• DA-62663
• Hexanoic acid, 6-5-(dimethylamino)-1-naphthalenylsulfonylamino-, 2,5-dioxo-1-pyrrolidinyl ester

• Inchi： 1S/C22H27N3O6S/c1-24(2)18-10-6-9-17-16(18)8-7-11-19(17)32(29,30)23-15-5-3-4-12-22(28)31-25-20(26)13-14-21(25)27/h6-11,23H,3-5,12-15H2,1-2H3
• InChI Key： XYIICGLEONACOH-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=C(C=CC=C12)N(C)C)(NCCCCCC(=O)ON1C(CCC1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 461.16221
• Monoisotopic Mass: 461.16205676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 113.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on Hexanoic acid, 6-5-(dimethylamino)-1-naphthalenylsulfonylamino-, 2,5-dioxo-1-pyrrolidinyl ester

Comprehensive Analysis of Hexanoic acid, 6-[[5-(dimethylamino)-1-naphthalenyl]sulfonylamino]-, 2,5-dioxo-1-pyrrolidinyl ester (CAS No. 217176-82-4)

The compound Hexanoic acid, 6-[[5-(dimethylamino)-1-naphthalenyl]sulfonylamino]-, 2,5-dioxo-1-pyrrolidinyl ester (CAS No. 217176-82-4) is a specialized organic molecule with significant applications in biochemical research and pharmaceutical development. Its unique structure, featuring a naphthalene core modified with a dimethylamino group and a sulfonylamino linker, makes it a valuable intermediate in the synthesis of fluorescent probes and enzyme inhibitors. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and molecular imaging.

One of the most notable features of CAS No. 217176-82-4 is its ester functionality, which enhances its reactivity and solubility in organic solvents. This property is critical for its use in bioconjugation techniques, where it serves as a linker for attaching fluorescent tags to proteins or peptides. The 2,5-dioxo-1-pyrrolidinyl moiety further increases its stability under physiological conditions, making it suitable for in vitro and in vivo studies. Recent advancements in proteomics and chemical biology have highlighted the importance of such compounds in understanding cellular pathways.

In the context of current scientific trends, Hexanoic acid, 6-[[5-(dimethylamino)-1-naphthalenyl]sulfonylamino]-, 2,5-dioxo-1-pyrrolidinyl ester aligns with the growing demand for highly specific labeling reagents. Its naphthalene-based fluorophore emits in the visible spectrum, making it ideal for fluorescence microscopy and flow cytometry. Additionally, its compatibility with click chemistry protocols has expanded its utility in bioorthogonal reactions, a hot topic in modern drug discovery. Researchers frequently search for compounds like this to develop next-generation diagnostic tools.

The synthesis and characterization of CAS No. 217176-82-4 involve advanced techniques such as NMR spectroscopy and mass spectrometry to ensure purity and functionality. Its sulfonamide group contributes to its ability to form stable complexes with biomolecules, a property leveraged in affinity chromatography and protein purification. As the scientific community focuses more on precision medicine, compounds like this are gaining attention for their role in designing target-specific therapeutics.

From an industrial perspective, Hexanoic acid, 6-[[5-(dimethylamino)-1-naphthalenyl]sulfonylamino]-, 2,5-dioxo-1-pyrrolidinyl ester is produced under stringent quality controls to meet the needs of academic and pharmaceutical laboratories. Its storage and handling require attention to light sensitivity due to the fluorescent nature of the naphthalene moiety. Suppliers often highlight its low toxicity and high stability, which are essential for safe laboratory use.

Future research directions for CAS No. 217176-82-4 may explore its applications in cancer biomarker detection and neurodegenerative disease research. The compound’s ability to cross the blood-brain barrier when properly functionalized opens doors for central nervous system (CNS) drug development. With the rise of AI-driven drug design, computational models could further optimize its structure for enhanced binding affinity and pharmacokinetics.

In summary, Hexanoic acid, 6-[[5-(dimethylamino)-1-naphthalenyl]sulfonylamino]-, 2,5-dioxo-1-pyrrolidinyl ester (CAS No. 217176-82-4) represents a versatile tool in modern science. Its combination of fluorescent properties, chemical reactivity, and biocompatibility positions it at the forefront of life sciences innovation. As researchers continue to uncover its potential, this compound will likely play a pivotal role in advancing personalized medicine and diagnostic technologies.